Cas no 89130-86-9 (3-O-Caffeoyl-betulin)

3-O-Caffeoyl-betulin structure

Product Name:3-O-Caffeoyl-betulin

CAS No:89130-86-9

MF:C₃₉H₅₆O₅

MW:604.858952522278

CID:837718

PubChem ID:10153267

Update Time:2024-12-09

3-O-Caffeoyl-betulin Chemical and Physical Properties

Names and Identifiers

- Betulin caffeate
- 3aH-Cyclopenta[a]chrysene, lup-20(29)-ene-3,28-diol deriv. (ZCI)
- 3-(E)-Caffeoylbetulin
- Betulin 3-O-caffeate
- Betulin-3-caffeate
- Betulin-3β-yl caffeate
- Caffeic acid betulin ester
- Lup-20(29)en-28-ol 3-caffeate
- Lup-20(29)en-28-ol-3β-yl caffeate
- betulin-3beta-caffeate
- [(1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-3a-(hydroxymethyl)-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-yl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
- CS-0023553
- AKOS040761412
- BDBM50601888
- FS-9135
- SCHEMBL3960460
- Lup-20(29)en-28-ol-3-yl caffeate
- [(1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-3a-(hydroxymethyl)-1-isopropenyl-5a,5b,8,8,11a-pentamethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-yl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
- HY-N2934
- 89130-86-9
- CHEMBL502663
- SCHEMBL5448728
- Betulin-3-caffeate; Betulin-3-yl caffeate; Caffeic acid betulin ester; Lup-20(29)en-28-ol 3-caffeate
- DA-71447
- Betulin caffeic acid
- Betulin 3-caffeate
- [ "" ]
- 3-O-Caffeoyl-betulin
- Inchi： 1S/C39H56O5/c1-24(2)26-14-19-39(23-40)21-20-37(6)27(34(26)39)10-12-31-36(5)17-16-32(35(3,4)30(36)15-18-38(31,37)7)44-33(43)13-9-25-8-11-28(41)29(42)22-25/h8-9,11,13,22,26-27,30-32,34,40-42H,1,10,12,14-21,23H2,2-7H3/b13-9+/t26-,27+,30-,31+,32-,34+,36-,37+,38+,39+/m0/s1
- InChI Key： VOQSZICWRNPAMF-IUGYEWCASA-N
- SMILES： C([C@]12CC[C@@H](C(=C)C)[C@@H]1[C@H]1CC[C@@H]3[C@]4(CC[C@H](OC(=O)/C=C/C5C=CC(O)=C(O)C=5)C(C)(C)[C@@H]4CC[C@@]3(C)[C@@]1(CC2)C)C)O

Computed Properties

Exact Mass: 604.41277488g/mol
Monoisotopic Mass: 604.41277488g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 44
Rotatable Bond Count: 6
Complexity: 1160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 11.154
Topological Polar Surface Area: 87Å²

Experimental Properties

Color/Form: Powder
Density: 1.1±0.1 g/cm3
Boiling Point: 689.8±45.0 °C at 760 mmHg
Flash Point: 205.2±22.2 °C
PSA: 86.99000
LogP: 8.67270
Vapor Pressure: 0.0±2.3 mmHg at 25°C

3-O-Caffeoyl-betulin Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

3-O-Caffeoyl-betulin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3509-1 mg	Betulin caffeate	89130-86-9		1mg	￥2035.00	2022-02-28
TRC	C756333-1mg	3-O-Caffeoyl-betulin	89130-86-9		1mg	$121.00	2023-05-18
TRC	C756333-2.5mg	3-O-Caffeoyl-betulin	89130-86-9		2.5mg	$236.00	2023-05-18
TargetMol Chemicals	TN3509-5 mg	Betulin caffeate	89130-86-9	98%	5mg	￥ 3,230	2023-07-11
TargetMol Chemicals	TN3509-1 mL * 10 mM (in DMSO)	Betulin caffeate	89130-86-9	98%	1 mL * 10 mM (in DMSO)	￥ 4940	2023-09-15
SHENG KE LU SI SHENG WU JI SHU	sc-391109-1mg	3-O-Caffeoyl-betulin,	89130-86-9		1mg	￥827.00	2023-09-05
TargetMol Chemicals	TN3509-5mg	Betulin caffeate	89130-86-9		5mg	￥ 3230	2024-07-20
TRC	C756333-50mg	3-O-Caffeoyl-betulin	89130-86-9		50mg	$ 4500.00	2023-09-08
SHENG KE LU SI SHENG WU JI SHU	sc-391109-1 mg	3-O-Caffeoyl-betulin,	89130-86-9		1mg	￥827.00	2023-07-11
A2B Chem LLC	AH93280-5mg	Betulin caffeate	89130-86-9	≥96%	5mg	$539.00	2024-04-19